Cas no 3947-65-7 (Neamine)

Neamine structure
Neamine structure
Product Name:Neamine
CAS No:3947-65-7
MF:C12H26N4O6
MW:322.358043193817
MDL:MFCD00023857
CID:306211
PubChem ID:72392
Update Time:2025-04-19

Neamine Chemical and Physical Properties

Names and Identifiers

    • D-Streptamine,2-deoxy-4-O-(2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl)-
    • (1'R,3'S,3S,5R,6R)-5-AMINO-2-AMINOMETHYL-6-(4,6-DIAMINO-2,3-DIHYDROXY-CYCLOHEXYLOXY)-TETRAHYDRO-PYRAN-3,4-DIOL
    • Neamine
    • NEAMINE, EP STANDARD
    • 2-Deoxy-4-O-(2,6-diamino-2,6-dideoxy-α-D-glucopyranosyl)-D-streptamine
    • dekamycinv
    • neamin
    • nebramycinx
    • Negamicin
    • neomycina
    • U-5214
    • (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4-diol
    • NS00011537
    • 3947-65-7
    • 4-18-00-07474 (Beilstein Handbook Reference)
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-{[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxy}oxane-3,4-diol
    • NEOMYCIN SULFATE IMPURITY A [EP IMPURITY]
    • 4-O-(2,6-Diamino-2,6-dideoxy-alpha-D-glucopyranosyl)-2-deoxy-D-streptamine
    • CS-0129171
    • TOBRAMYCIN IMPURITY C [EP IMPURITY]
    • BRN 0026714
    • D-Streptamine, 2-deoxy-4-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl)-
    • D-Streptamine, 2-deoxy-4-O-(2,6-diamino-2,6-dideoxy-.alpha.-D-glucopyranosyl)-
    • O-2,6-DIAMINO-2,6-DIDEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-1,3-DIAMINO-1,2,3-TRIDEOXY-D-MYO-INOSITOL
    • Neomycin A
    • Nebramycin X
    • A824565
    • NEAMINE [MI]
    • HY-N7449
    • SYJXFKPQNSDJLI-HKEUSBCWSA-N
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl]oxyoxane-3,4-diol
    • Q6984256
    • (2R,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3,4-diol Hydrochloride
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyloxy)tetrahydro-2H-pyran-3,4-diol
    • SCHEMBL219578
    • AKOS025311197
    • 2-Desoxy-4-O-(2,6-diamino-2,6-didesoxy-alpha-D-glucopyranosyl)-D-streptamin
    • (2R,3S,4R,5R,6R)-6-((1R,2R,3S,4R,6S)-4,6-DIAMINO-2,3-DIHYDROXYCYCLOHEXYLOXY)-5-AMINO-2-(AMINOMETHYL)-TETRAHYDRO-2H-PYRAN-3,4-DIOL
    • Dekamycin V
    • C01441
    • (1R,3S,3S,5R,6R)-5-Amino-2-aminomethyl-6-(4,6-diamino-2,3-dihydroxy-cyclohexyloxy)-tetrahydro-pyran-3,4-diol
    • DTXSID7023358
    • CHEBI:7489
    • ST 7
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxy-cyclohexoxy]tetrahydropyran-3,4-diol
    • Neamine Disulfate Salt
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-((1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyloxy)-tetrahydro-2H-pyran-3,4-diol
    • UNII-5981U00LY0
    • (+)-NEAMINE
    • DB04808
    • 2-Deoxy-4-O-(2,6-diamine-2,6-dideoxy-.alpha.-D-glucopyranosyl)-D-streptamine
    • 5981U00LY0
    • XXX
    • CHEMBL427409
    • (1R,2R,3S,4R,6S)-4,6-diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside
    • BDBM8580
    • MFCD00023857
    • 2-Deoxy-4-O-(2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl)-D-streptamine Disulfate Salt; Neomycin A Disulfate Salt
    • MDL: MFCD00023857
    • Inchi: 1S/C12H26N4O6/c13-2-5-8(18)9(19)6(16)12(21-5)22-11-4(15)1-3(14)7(17)10(11)20/h3-12,17-20H,1-2,13-16H2/t3-,4+,5-,6-,7+,8-,9-,10-,11-,12-/m1/s1
    • InChI Key: SYJXFKPQNSDJLI-HKEUSBCWSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)[C@H]1[C@@H]([C@H]([C@@H](C[C@@H]1N)N)O)O

Computed Properties

  • Exact Mass: 322.18500
  • Monoisotopic Mass: 322.185235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 204
  • XLogP3: -5.4

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1885 (rough estimate)
  • Melting Point: 238-249°C
  • Boiling Point: 460.98°C (rough estimate)
  • Flash Point: 303.3±30.1 °C
  • Refractive Index: 1.6120 (estimate)
  • PSA: 203.46000
  • LogP: -2.31440
  • Specific Rotation: +112.8° (c=1, H2O)
  • Vapor Pressure: 0.0±3.6 mmHg at 25°C

Neamine Pricemore >>

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